Cas no 886915-32-8 (2-ethyl-5-(furan-2-yl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(furan-2-yl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 886915-32-8
• MF: C₂₂H₂₅N₅O₃S
• MW: 439.530603170395
• CID: 5476822
• Update Time: 2025-10-31

2-ethyl-5-(furan-2-yl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[furan-2-yl-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(furan-2-yl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C22H25N5O3S/c1-3-18-23-22-27(24-18)21(28)20(31-22)19(17-5-4-14-30-17)26-12-10-25(11-13-26)15-6-8-16(29-2)9-7-15/h4-9,14,19,28H,3,10-13H2,1-2H3
• InChI Key： TZFYCADMXJJVKB-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=CO3)N3CCN(C4=CC=C(OC)C=C4)CC3)=C(O)N12

Additional information on 2-ethyl-5-(furan-2-yl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Exploring the Potential of 2-ethyl-5-(furan-2-yl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 886915-32-8) in Modern Research

The compound 2-ethyl-5-(furan-2-yl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 886915-32-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly focusing on heterocyclic compounds like this one, which combine a triazolo-thiazole core with a furan and methoxyphenyl moiety. These structural elements are often associated with bioactive properties, making this compound a subject of interest for targeted therapy and molecular design.

One of the most searched questions in the field of organic chemistry is: "What are the applications of triazolo-thiazole derivatives?" This compound, with its piperazine and furan substituents, offers a compelling answer. Piperazine derivatives are known for their role in CNS drug development, while furan rings are often explored for their antimicrobial and anti-inflammatory properties. The presence of a methoxyphenyl group further enhances its potential in GPCR modulation, a hot topic in neuropharmacology and cancer research.

From a synthetic chemistry perspective, the CAS No. 886915-32-8 compound exemplifies the growing trend of multi-component reactions (MCRs) in drug discovery. Researchers are leveraging green chemistry principles to optimize its synthesis, reducing waste and improving yields. This aligns with the broader industry shift toward sustainable pharmaceuticals, a topic frequently searched by students and professionals alike. The compound's solubility and stability under physiological conditions are also under investigation, as these factors are critical for bioavailability and drug delivery.

Another trending question in medicinal chemistry forums is: "How do heterocyclic compounds interact with enzymes?" The triazolo[3,2-b][1,3]thiazole scaffold in this molecule is hypothesized to inhibit key enzymes like kinases or phosphodiesterases, which are pivotal in signal transduction pathways. Computational studies using molecular docking and QSAR modeling are underway to validate these interactions, a methodology highly relevant to precision medicine initiatives.

Beyond pharmaceuticals, the compound's photophysical properties are being explored for applications in organic electronics. The furan and methoxy groups could contribute to charge transport in OLEDs or sensors, a niche but rapidly growing area in materials science. This dual applicability—both in life sciences and advanced materials—makes CAS No. 886915-32-8 a versatile candidate for interdisciplinary research.

In summary, 2-ethyl-5-(furan-2-yl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol represents a convergence of structural complexity and functional diversity. Its study addresses pressing questions in drug design, sustainable synthesis, and material innovation, making it a compelling subject for future research. As high-throughput screening and machine learning continue to revolutionize chemical exploration, compounds like this will likely play a pivotal role in shaping next-generation therapeutics and technologies.